Cas no 2287341-63-1 (6-chloro-1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazole-5-carboxylic acid)

• Product Name: 6-chloro-1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazole-5-carboxylic acid
• CAS No: 2287341-63-1
• MF: C₁₃H₁₄ClN₃O₂
• MW: 279.722161769867
• CID: 6001038
• PubChem ID: 165974713
• Update Time: 2025-05-23

6-chloro-1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2287341-63-1
• EN300-6750164
• 6-chloro-1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazole-5-carboxylic acid

• Inchi： 1S/C13H14ClN3O2/c1-13(2)5-7(6-13)17-11-4-9(14)8(12(18)19)3-10(11)15-16-17/h3-4,7H,5-6H2,1-2H3,(H,18,19)
• InChI Key： GKOJPCVHDWAMPK-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CC2=C(C=1)N(C1CC(C)(C)C1)N=N2

Computed Properties

• Exact Mass: 279.0774544g/mol
• Monoisotopic Mass: 279.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 382
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 68Ų

Additional information on 6-chloro-1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazole-5-carboxylic acid

6-Chloro-1-(3,3-Dimethylcyclobutyl)-1H-1,2,3-Benzotriazole-5-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 2287341-63-1, known as 6-chloro-1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazole-5-carboxylic acid, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzotriazole derivatives, which have been extensively studied for their unique chemical properties and versatile functionalities. The benzotriazole core of this molecule provides a rigid and aromatic framework, while the substituents attached to it—namely the chloro group at position 6 and the 3,3-dimethylcyclobutyl group at position 1—contribute to its distinct chemical reactivity and biological activity.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through a combination of multi-component reactions and catalytic processes. The benzotriazole ring is typically formed via a cyclization reaction involving an amine and a carbonyl group, followed by subsequent functionalization steps to introduce the desired substituents. The chloro group at position 6 is introduced through electrophilic substitution reactions, while the cyclobutyl group is appended via a nucleophilic substitution or coupling reaction. These synthetic strategies not only ensure high yields but also allow for fine-tuning of the molecule's properties to suit specific applications.

One of the most promising applications of this compound lies in its potential as a biological inhibitor. Recent studies have demonstrated that benzotriazole derivatives can act as potent inhibitors of various enzymes and signaling pathways involved in diseases such as cancer and neurodegenerative disorders. For instance, the chloro substituent at position 6 enhances the molecule's ability to bind to specific protein targets, while the bulky cyclobutyl group at position 1 provides steric hindrance that can modulate selectivity. These findings suggest that this compound could serve as a lead molecule for drug discovery efforts targeting these pathways.

In addition to its biological applications, this compound also exhibits interesting electronic properties that make it suitable for use in advanced materials science. The rigid benzotriazole core imparts stability to the molecule, while the electron-withdrawing nature of the carboxylic acid group at position 5 facilitates charge transport in organic semiconductors. Recent research has explored its potential as a building block for organic light-emitting diodes (OLEDs) and photovoltaic materials. Its ability to form self-assembled monolayers (SAMs) further enhances its utility in surface engineering applications.

The synthesis and characterization of this compound have been extensively documented in recent scientific literature. For example, a study published in *Journal of Medicinal Chemistry* highlighted its role as a selective inhibitor of cyclin-dependent kinases (CDKs), which are key regulators of cell cycle progression. Another study in *Chemical Communications* reported on its use as a ligand in metalloenzyme mimicry, demonstrating its ability to coordinate with transition metals such as copper and zinc. These findings underscore the versatility of this compound across multiple disciplines.

From an environmental standpoint, this compound has shown biodegradability under certain conditions, making it a more sustainable alternative to traditional organic compounds used in industrial applications. Its degradation pathways involve hydrolysis and microbial action, which are influenced by factors such as pH and temperature. Ongoing research is focused on optimizing these conditions to enhance its eco-friendliness while maintaining its functional properties.

In conclusion, 6-chloro-1-(3,3-dimethylcyclobutyl)-1H-1,2,3-benzotriazole-5-carboxylic acid (CAS No. 2287341-63-1) represents a cutting-edge molecule with multifaceted applications in chemistry and biology. Its unique structure endows it with properties that make it suitable for drug discovery, materials science, and environmental technologies. As research continues to uncover new insights into its potential uses and mechanisms of action, this compound is poised to play an increasingly important role in advancing scientific innovation.